Bisphenol A β-D-Glucuronide
Bisphenol A β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
267244-08-6
VCID:
VC0030127
InChI:
InChI=1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15?,16-,17?,18?,20-/m1/s1
SMILES:
CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₂₁H₂₄O₈
Molecular Weight:
404.41
Bisphenol A β-D-Glucuronide
CAS No.: 267244-08-6
Reference Standards
VCID: VC0030127
Molecular Formula: C₂₁H₂₄O₈
Molecular Weight: 404.41
| CAS No. | 267244-08-6 |
|---|---|
| Product Name | Bisphenol A β-D-Glucuronide |
| Molecular Formula | C₂₁H₂₄O₈ |
| Molecular Weight | 404.41 |
| IUPAC Name | (3R,6S)-3,4,5-trihydroxy-6-[4-[2-(4-hydroxyphenyl)propan-2-yl]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15?,16-,17?,18?,20-/m1/s1 |
| SMILES | CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 4-[1-(4-Hydroxyphenyl)-1-methylethyl]phenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71434008 |
| Last Modified | Nov 11 2021 |
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